Cas no 905797-48-0 (3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea)

• Product Name: 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea
• CAS No: 905797-48-0
• MF: C₁₈H₁₇Cl₂N₃O₂
• MW: 378.252482175827
• CID: 5494684
• PubChem ID: 18575222
• Update Time: 2025-07-17

3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-3-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)urea
• 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea
• AKOS016385788
• STL270860
• F2593-0278
• 905797-48-0

• Inchi： 1S/C18H17Cl2N3O2/c1-25-16-9-8-14(11-15(16)20)23(17-3-2-10-21-17)18(24)22-13-6-4-12(19)5-7-13/h4-9,11H,2-3,10H2,1H3,(H,22,24)
• InChI Key： QCINGDPAYXWIJT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(NC1C=CC(=CC=1)Cl)=O)C1CCCN=1)OC

Computed Properties

• Exact Mass: 377.0697822g/mol
• Monoisotopic Mass: 377.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.9Ų

Additional information on 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea

Comprehensive Analysis of 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea (CAS No. 905797-48-0)

The compound 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea (CAS No. 905797-48-0) is a urea derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl and methoxyphenyl moiety, makes it a subject of interest for scientists exploring enzyme inhibition and receptor modulation. Recent studies highlight its relevance in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention due to its potential as a biodegradable intermediate. Researchers are investigating its role in catalyzed reactions and solvent-free processes, addressing the global push for environmentally friendly chemical production. The chlorine and methoxy functional groups in its structure also contribute to its selective binding properties, a hot topic in computational chemistry and molecular docking studies.

The synthetic route for 905797-48-0 often involves multistep organic reactions, including aryl coupling and urea formation. Optimizing these processes is a key focus for industrial applications, where yield improvement and cost reduction are critical. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a frequent query among quality control professionals.

From a biomedical perspective, this compound's structure-activity relationship (SAR) is being explored for kinase inhibition, a trending area in cancer research. Its dual chloro-substitution may enhance lipophilicity, improving cell membrane permeability—a property highly sought after in CNS drug development. These attributes make it a frequent subject in patent literature and preclinical studies.

In material science, derivatives of 905797-48-0 show promise in polymeric applications, particularly as cross-linking agents or monomers for specialty polymers. This aligns with the surge in searches for high-performance materials in electronics and coatings. Its thermal stability, often analyzed via TGA, is another area of industrial interest.

Regulatory aspects of 3-(3-chloro-4-methoxyphenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea are frequently discussed in REACH compliance forums, especially regarding ecotoxicological profiles. While not classified as hazardous under current guidelines, proper risk assessment protocols are emphasized in handling guidelines, a common concern among laboratory safety professionals.

The compound's spectral data (IR, UV-Vis) is extensively documented, addressing frequent queries from analytical chemists validating methods. Its chromatographic behavior under different mobile phases is particularly useful for method development in pharmaceutical analysis.

Emerging applications in agricultural chemistry explore its potential as a plant growth regulator template, though this requires further field trials. This connects with the increasing search volume for next-generation agrochemicals with improved environmental persistence profiles.

In computational studies, the compound's electronic properties are modeled for QSAR predictions, a technique gaining traction with AI-assisted drug design. The dihydro-pyrrole ring's conformation is particularly interesting for molecular dynamics simulations, a hot topic in cheminformatics communities.

Storage recommendations for CAS 905797-48-0 typically suggest anhydrous conditions and light-sensitive packaging, details often sought by supply chain specialists. Its shelf-life stability under various conditions is another practical consideration for industrial users.